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Compound of Interest

Compound Name: (+)-N-Methylephedrine

Cat. No.: B1676458 Get Quote

Essential Safety and Handling Guide for (+)-N-
Methylephedrine
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with (+)-N-Methylephedrine. The following procedures are designed to

ensure a safe laboratory environment and minimize risks associated with the handling of this

chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
(+)-N-Methylephedrine is a combustible solid that can be harmful if swallowed, inhaled, or

comes into contact with skin.[1][2][3][4] It is known to cause skin and serious eye irritation.[4][5]

Adherence to proper PPE protocols is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Tight-sealing safety goggles or

chemical safety glasses.[1][2]

[6]

Prevents eye irritation from

dust or splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat or

protective clothing.[1][2][6]

Avoids skin contact, which may

be harmful.[1][3]

Respiratory Protection

Use in a well-ventilated area.

[1][3] A NIOSH-approved N95

dust mask is recommended

when handling the solid form

to avoid inhaling dust.[2]

Prevents respiratory tract

irritation.[3][4][5]

Special Conditions

For firefighting, a self-

contained breathing apparatus

(SCBA) is required.[1]

Protects against hazardous

combustion products like

carbon and nitrogen oxides.[1]

Chemical Properties and Storage
Proper storage is essential to maintain the chemical's integrity and prevent hazardous

situations. (+)-N-Methylephedrine is a combustible solid that is also hygroscopic and sensitive

to light.[2][4]

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C₁₁H₁₇NO [4][5]

Molecular Weight 179.26 g/mol [2][4]

Form Solid [2][5]

Melting Point 87-90 °C [2]

Storage Temperature 2-8°C [2]
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Storage Guidelines:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4][6]

Protect from light and moisture.[4]

Store away from strong oxidizing materials.[3]

Operational and Disposal Plans
A systematic approach to handling, from receipt to disposal, is critical for safety and regulatory

compliance.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the work area is clean and a chemical spill kit is

accessible. Confirm that ventilation systems (e.g., fume hood) are functioning correctly.

Donning PPE: Put on all required PPE as detailed in Table 1.

Weighing/Transfer: Conduct all operations that may generate dust, such as weighing or

transferring the solid, within a fume hood or ventilated enclosure.

Post-Handling: After handling, wash hands thoroughly with soap and water.[6] Clean all

equipment and the work surface.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the appropriate waste stream. Contaminated clothing should be washed

before reuse.[1][6]

Emergency Procedures
Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

possible. Seek immediate medical attention.[1]

[3][4]

Skin Contact

Remove all contaminated clothing. Wash the

affected area immediately with soap and plenty

of water. Consult a physician if irritation persists.

[1][3][4]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][3][4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.[1][3][4]

Spill Response: In case of a spill, evacuate non-essential personnel. Wearing full PPE, cover

the powder spill with a plastic sheet to minimize dust.[1] Mechanically collect the material using

non-sparking tools and place it into a labeled container for hazardous waste disposal.[1] Avoid

creating dust.[1] Thoroughly clean the contaminated surface afterward.[1] Do not allow the

chemical to enter drains or waterways.[3]

Disposal Plan
All waste containing (+)-N-Methylephedrine must be treated as hazardous chemical waste.

Chemical Waste: Collect all solid waste and solutions in a clearly labeled, sealed, and

appropriate hazardous waste container.

Contaminated Materials: Used gloves, weigh boats, and other disposable materials that have

come into contact with the chemical should be placed in a designated hazardous waste bag.
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Disposal Route: Arrange for pickup and disposal through an approved waste disposal plant.

[4] Disposal must be in accordance with all applicable local, regional, and national

regulations.[1] Do not dispose of down the drain.[3]

Workflow Visualization
The following diagram illustrates the standard workflow for handling (+)-N-Methylephedrine in

a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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